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Compound of Interest

Compound Name: Disodium phthalate

Cat. No.: B103543 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disodium 1,2-benzenedicarboxylate, also known as disodium phthalate or phthalic acid

disodium salt, is the disodium salt of phthalic acid.[1][2][3] This organic compound is of

significant interest in various scientific fields due to its utility as a buffering agent, chelating

agent, and a primary standard in analytical chemistry.[1][4][5] This guide provides a

comprehensive overview of its core characteristics, synthesis, and key applications.

Core Properties
Disodium 1,2-benzenedicarboxylate is a white crystalline solid that is soluble in water.[2] It is

characterized by the presence of two sodium cations ionically bonded to the phthalate dianion.

[1]

Table 1: Physicochemical Properties of Disodium 1,2-benzenedicarboxylate
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Property Value Source

Molecular Formula C₈H₄Na₂O₄ [2]

Molecular Weight 210.09 g/mol [6][7]

Appearance
White to almost white

powder/crystal
[2]

Solubility in Water Soluble [2][7]

Boiling Point 378.3°C at 760 mmHg [7]

Flash Point 196.7°C [7]

Density 1.451 g/cm³ [7]

Synthesis and Chemical Reactions
The synthesis of disodium 1,2-benzenedicarboxylate is primarily achieved through

straightforward acid-base chemistry.

1. Neutralization of Phthalic Acid:[1][4] This is the most direct method. Phthalic acid is reacted

with two equivalents of sodium hydroxide in an aqueous solution. The reaction is exothermic

and requires careful temperature control.[1]

Methodology:

Dissolve a known quantity of phthalic acid in distilled water.

Slowly add a stoichiometric amount (2 molar equivalents) of a standardized sodium

hydroxide solution while stirring continuously.

Monitor the temperature of the reaction mixture and cool if necessary to prevent

decomposition.

The resulting solution contains disodium phthalate. The solid product can be obtained by

evaporation of the water.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://cymitquimica.com/cas/15968-01-1/
https://pubchem.ncbi.nlm.nih.gov/compound/15968-01-1
https://www.lookchem.com/casno15968-01-1.html
https://cymitquimica.com/cas/15968-01-1/
https://cymitquimica.com/cas/15968-01-1/
https://www.lookchem.com/casno15968-01-1.html
https://www.lookchem.com/casno15968-01-1.html
https://www.lookchem.com/casno15968-01-1.html
https://www.lookchem.com/casno15968-01-1.html
https://www.benchchem.com/product/b103543
https://www.smolecule.com/products/s567372
https://www.benchchem.com/product/b103543
https://www.benchchem.com/product/b103543?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103543?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. From Phthalic Anhydride:[1][4] Phthalic anhydride is first hydrolyzed to phthalic acid, which is

then neutralized with sodium hydroxide.

Methodology:

Hydrolyze phthalic anhydride by heating it in water to form phthalic acid.

Follow the neutralization protocol as described above, adding two equivalents of sodium

hydroxide to the resulting phthalic acid solution.

Reactants

Process

Product
Phthalic Acid

Neutralization

2 NaOH

Phthalic Anhydride

Hydrolysis

H₂O, Heat

Sodium Hydroxide

Disodium 1,2-benzenedicarboxylate

Click to download full resolution via product page

Synthesis pathways for Disodium 1,2-benzenedicarboxylate.

Oxidation: Under specific conditions, disodium phthalate can be oxidized to form phthalic

anhydride.[4]
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Reduction: It can be reduced to yield phthalic acid.[4]

Core Applications in Research and Development
Disodium 1,2-benzenedicarboxylate's chemical properties make it a versatile tool in various

laboratory settings.

Buffering Agent: It is effective in maintaining a stable pH in biological and chemical

experiments, such as enzyme assays.[4] Its ability to neutralize small amounts of both acids

and bases allows it to resist significant pH changes.[4]

Chelating Agent: The phthalate anion can form stable complexes with metal ions.[1][4] This

property is valuable in analytical chemistry to prevent metal ion interference and in

environmental studies to understand metal mobility.[1]

Primary Standard: Due to its high purity and well-defined stoichiometry, it is used as a

primary standard for acid-base titrations in analytical chemistry.[4][5]

Core Applications

Application Fields

Disodium
1,2-benzenedicarboxylate

Buffering Agent Chelating Agent Primary Standard

Biochemistry
(e.g., Enzyme Assays)

Analytical Chemistry
(e.g., Titrations)

Environmental Science
(e.g., Metal Ion Studies)
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Core applications of Disodium 1,2-benzenedicarboxylate.

Safety and Handling
While generally not classified as hazardous under GHS criteria, caution is advised when

handling disodium 1,2-benzenedicarboxylate.[6]

Inhalation: Inhalation of dust may cause irritation to the respiratory tract.[4]

Skin Contact: Prolonged or repeated contact may lead to skin irritation.[4]

Eye Contact: May cause eye irritation.[4]

It is recommended to use proper personal protective equipment, including gloves and safety

glasses, and to handle the compound in a well-ventilated area.[4]

Conclusion
Disodium 1,2-benzenedicarboxylate is a valuable compound for researchers and scientists,

primarily due to its reliable performance as a buffering agent, chelating agent, and analytical

standard. Its synthesis is straightforward, and its properties are well-defined, making it a useful

tool in a variety of experimental contexts. Proper safety precautions should be observed during

its handling and use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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